Cas no 2381-34-2 (Benzo[c]phenanthrene,6-methyl-)
2381-34-2 structure
Product Name:Benzo[c]phenanthrene,6-methyl-
Benzo[c]phenanthrene,6-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]phenanthrene,6-methyl-
- 1-Methyl-3,4-benzphenanthrene
- 6-methylbenzo[c]phenanthrene
- 6-Methyl-3,4-benzophenanthrene
- NSC 171294
- 6-Methylbenzo(c)phenanthrene
- BAE2WK20M5
- NSC-171294
- NSC171294
- 6-Methylbenzo[c]phenanthrene #
- DTXSID70178523
- QNUGANMBYPOJHA-UHFFFAOYSA-N
- WLN: L C6 B666J J1
- BENZO(c)PHENANTHRENE, 6-METHYL-
- Benzo[c]phenanthrene, 6-methyl-
- BRN 2329426
- UNII-BAE2WK20M5
- 1-Methyl-3,4-benzphenanthren
- 2381-34-2
-
- Inchi: 1S/C19H14/c1-13-12-15-7-3-5-9-18(15)19-16(13)11-10-14-6-2-4-8-17(14)19/h2-12H,1H3
- InChI Key: QNUGANMBYPOJHA-UHFFFAOYSA-N
- SMILES: C12C3C=CC=CC=3C=CC1=C(C)C=C1C=CC=CC=21
Computed Properties
- Exact Mass: 242.10962
- Monoisotopic Mass: 242.10955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 0
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 6
Experimental Properties
- Density: 1.1011 (estimate)
- Melting Point: 81.75°C
- Boiling Point: 320.14°C (rough estimate)
- Flash Point: 217.8°C
- Refractive Index: 1.4750 (estimate)
- PSA: 0
- LogP: 5.45460
Benzo[c]phenanthrene,6-methyl- Related Literature
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1. Photocyclisation of some stilbene analogues. Synthesis of dibenzo[a,l]pyreneW. Carruthers J. Chem. Soc. C 1967 1525
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Konstantin Amsharov,Martin Jansen fullerene. Konstantin Amsharov Martin Jansen Chem. Commun. 2009 2691
-
3. 187. The retardation of benzaldehyde autoxidation. Part VII. Further studies of the actions of polycyclic aromatic hydrocarbonsA. H. Turner,William A. Waters J. Chem. Soc. 1956 879
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G. Baddeley,W. Cocker,G. A. Swan,M. C. Whiting,J. D. Loudon,J. T. Edward,W. Klyne,W. Wilson,A. R. Pinder,G. O. Aspinall,J. C. P. Schwarz,G. R. Barker Annu. Rep. Prog. Chem. 1955 52 131
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